SUBHIRSINE
SUBHIRSINE
SUBHIRSINE(cas 85412-77-7) is a tropane alkaloid, extracted from Convolvulus subhirsutus
Brand Name:
Vulcanchem
CAS No.:
85412-77-7
VCID:
VC0000014
InChI:
InChI=1S/C33H40N2O9/c1-39-27-11-5-19(13-29(27)41-3)31(36)43-25-15-21-7-8-22(16-25)34(21)33(38)35-23-9-10-24(35)18-26(17-23)44-32(37)20-6-12-28(40-2)30(14-20)42-4/h5-6,11-14,21-26H,7-10,15-18H2,1-4H3
SMILES:
COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3C(=O)N4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC
Molecular Formula:
C33H40N2O9
Molecular Weight:
608.68 g/mol
SUBHIRSINE
CAS No.: 85412-77-7
ADC Toxins
VCID: VC0000014
Molecular Formula: C33H40N2O9
Molecular Weight: 608.68 g/mol
CAS No. | 85412-77-7 |
---|---|
Product Name | SUBHIRSINE |
Molecular Formula | C33H40N2O9 |
Molecular Weight | 608.68 g/mol |
IUPAC Name | [8-[3-(3,4-dimethoxybenzoyl)oxy-8-azabicyclo[3.2.1]octane-8-carbonyl]-8-azabicyclo[3.2.1]octan-3-yl] 3,4-dimethoxybenzoate |
Standard InChI | InChI=1S/C33H40N2O9/c1-39-27-11-5-19(13-29(27)41-3)31(36)43-25-15-21-7-8-22(16-25)34(21)33(38)35-23-9-10-24(35)18-26(17-23)44-32(37)20-6-12-28(40-2)30(14-20)42-4/h5-6,11-14,21-26H,7-10,15-18H2,1-4H3 |
SMILES | COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3C(=O)N4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC |
Description | SUBHIRSINE(cas 85412-77-7) is a tropane alkaloid, extracted from Convolvulus subhirsutus |
Synonyms | [8,8/'-(Carbonyl)bis(8-azabicyclo[3.2.1]octane)]-3,3/'-diol bis(3,4-dimethoxybenzoate) |
Reference | - Aripova, S. F.; Sharova, E. G.; Yunusov, S. Yu., /Subhirsine, A new alkaloid from the roots of Convolvulus subhirsutus/, Chemistry of Natural Compounds (1982) 18: 606-607 - Yagudaev, M. R.; Aripova, S. F., /The NMR investigation of alkaloids. IX.13C NMR spectra and stereochemistry of convolvine, convolamine, convoline, convolidine, subhirsine, and 6-hydroxyhyoscyamine/, Chemistry of Natural Compounds (1986) 22: 74-78 |
PubChem Compound | 3844445 |
Last Modified | Dec 28 2021 |
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